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Introduction

YM-934 is a potent and selective opener of ATP-sensitive potassium (KATP) channels, making
it an invaluable tool for the investigation of ion channel function and its physiological roles. As a
1,4-benzoxazine derivative, YM-934 has demonstrated significant vasodilatory effects,
particularly on coronary arteries, and has been instrumental in elucidating the mechanisms of
KATP channel modulation in various tissues, including cardiovascular and smooth muscle.
These application notes provide a comprehensive overview of YM-934, including its
pharmacological profile, detailed experimental protocols for its use, and a summary of key
guantitative data.

Pharmacological Profile

YM-934 acts by opening KATP channels, leading to hyperpolarization of the cell membrane.
This action inhibits the influx of calcium ions through voltage-gated calcium channels, resulting
in the relaxation of smooth muscle and other cellular effects. The effects of YM-934 can be
competitively antagonized by glibenclamide, a well-known KATP channel blocker.

Quantitative Data Summary
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The following tables summarize the key quantitative data regarding the activity of YM-934 from
various experimental models.

Table 1: In Vitro Potency of YM-934

Tissue/Cell .
Parameter Species Value Reference
Type
Spontaneous
IC50 Rhythmic Rat Portal Vein 14 nM
Contractions
Guinea Pig
KATP Current Cardiac
EC50 o . ~3 UM
Activation Ventricular
Myocytes

Table 2: In Vivo Hemodynamic Effects of YM-934 in Anesthetized Dogs

Parameter Dose (uglkg, i.v.) Effect

Coronary Artery Blood Flow 1-10 Dose-dependent increase
Total Peripheral Resistance 1-10 Dose-dependent decrease
Mean Blood Pressure 1-10 Dose-dependent decrease

Signaling Pathway of YM-934 Action

The following diagram illustrates the mechanism of action of YM-934 on the ATP-sensitive
potassium channel and its antagonism by glibenclamide.
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Caption: Mechanism of YM-934 action and its antagonism.

Experimental Workflows

The following diagrams illustrate the general workflows for key experiments utilizing YM-934.

Workflow for In Vitro Isolated Tissue Experiments

» To cite this document: BenchChem. [YM-934: An Investigative Tool for ATP-Sensitive
Potassium Channels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154355#ym-934-as-a-tool-for-studying-ion-channels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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